Cas no 69491-58-3 (4-(4-aminophenyl)pyrimidine)

• Product Name: 4-(4-aminophenyl)pyrimidine
• CAS No: 69491-58-3
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• MDL: MFCD00559648
• CID: 973784
• PubChem ID: 1515252
• Update Time: 2025-10-19

4-(4-aminophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminophenyl)pyrimidine
• 4-(4-Amino-phenyl)-pyrimidin
• 4-(4'-aminophenyl)pyrimidine
• 4-Pyrimidin-4-yl-anilin
• 4-pyrimidin-4-yl-aniline
• A40580
• AC1LTV3C
• AG-G-70568
• CTK5D0149
• KB-238113
• 4-pyrimidin-4-ylaniline
• E87863
• SCHEMBL15651713
• SB56418
• 69491-58-3
• 4-(pyrimidin-4-yl)aniline
• MFCD00559648
• AKOS006274491
• DTXSID60363921
• AFLHTYTXOOJJKV-UHFFFAOYSA-N
• 4-(4-Pyrimidinyl)benzenamine
• DB-395694

• MDL： MFCD00559648
• Inchi： 1S/C10H9N3/c11-9-3-1-8(2-4-9)10-5-6-12-7-13-10/h1-7H,11H2
• InChI Key： AFLHTYTXOOJJKV-UHFFFAOYSA-N
• SMILES： N1C=NC=CC=1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 171.07977
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8